Cas no 54411-09-5 (4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde)
54411-09-5 structure
Product Name:4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
CAS No:54411-09-5
MF:C9H16N2O
MW:168.236142158508
CID:2196002
Update Time:2023-08-06
4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Ethyl-4,5-dihydro-5-propyl-1h-pyrazole-1-carbaldehyde
- 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
- UHVTUFQEEKVMFP-UHFFFAOYSA-N
- 1H-Pyrazole-1-carboxaldehyde, 4-ethyl-4,5-dihydro-5-propyl-
- 4-ethyl-4,5-dihydro-5-propyl-1h-pyrazol-1-carboxaldehyde
- 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde #
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- Inchi: 1S/C9H16N2O/c1-3-5-9-8(4-2)6-10-11(9)7-12/h6-9H,3-5H2,1-2H3
- InChI Key: UHVTUFQEEKVMFP-UHFFFAOYSA-N
- SMILES: O=CN1C(CCC)C(C=N1)CC
Computed Properties
- Exact Mass: 168.126
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7
4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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